Cas no 23767-70-6 (1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-)

1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)- structure
23767-70-6 structure
Product Name:1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-
CAS No:23767-70-6
MF:C13H5BrN4
MW:297.109600782394
CID:285356
PubChem ID:263798
Update Time:2025-04-19

1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1,2,2-Cyclopropanetetracarbonitrile,3-(2-bromophenyl)-
    • 3-(2-bromophenyl)cyclopropane-1,1,2,2-tetracarbonitrile
    • DTXSID70294873
    • NSC-98473
    • 23767-70-6
    • NSC98473
    • Inchi: 1S/C13H5BrN4/c14-10-4-2-1-3-9(10)11-12(5-15,6-16)13(11,7-17)8-18/h1-4,11H
    • InChI Key: KEUYKQUVYICDPZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1C(C#N)(C#N)C1(C#N)C#N

Computed Properties

  • Exact Mass: 295.96985
  • Monoisotopic Mass: 295.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.69
  • Boiling Point: 590.5°C at 760 mmHg
  • Flash Point: 310.9°C
  • Refractive Index: 1.656
  • PSA: 95.16
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